Cas no 937604-28-9 (Ethyl 2-4-(2-Hydroxyethyl)-3-Methyl-5-Oxo-2,5-Dihydro-1h-Pyrazol-1-Yl-1,3-Thiazole-4-Carboxylate)

• Product Name: Ethyl 2-4-(2-Hydroxyethyl)-3-Methyl-5-Oxo-2,5-Dihydro-1h-Pyrazol-1-Yl-1,3-Thiazole-4-Carboxylate
• CAS No: 937604-28-9
• MF: C₁₂H₁₅N₃O₄S
• MW: 297.33
• MDL: MFCD09027096
• CID: 3032259
• Update Time: 2025-06-12

Ethyl 2-4-(2-Hydroxyethyl)-3-Methyl-5-Oxo-2,5-Dihydro-1h-Pyrazol-1-Yl-1,3-Thiazole-4-Carboxylate Chemical and Physical Properties

Names and Identifiers

• ETHYL 2-[4-(2-HYDROXYETHYL)-3-METHYL-5-OXO-2,5-DIHYDRO-1H-PYRAZOL-1-YL]-1,3-THIAZOLE-4-CARBOXYLATE
• Ethyl 2-[4-(2-hydroxyethyl)-3-methyl-5-oxo-2,5-dihydro-1H-pyrazol-1-yl]-1,3-thiazole-4-carboxy
• Ethyl 2-[4-(2-hydroxyethyl)-3-methyl-5-oxo-2,5-dih ydro-1H-pyrazol-1-yl]-1,3-thiazole-4-carboxyla
• 4-Thiazolecarboxylic acid, 2-[2,5-dihydro-4-(2-hydroxyethyl)-3-methyl-5-oxo-1H-pyrazol-1-yl]-, ethyl ester
• Ethyl 2-4-(2-Hydroxyethyl)-3-Methyl-5-Oxo-2,5-Dihydro-1h-Pyrazol-1-Yl-1,3-Thiazole-4-Carboxylate

• MDL： MFCD09027096
• Inchi： InChI=1S/C12H15N3O4S/c1-3-19-11(18)9-6-20-12(13-9)15-10(17)8(4-5-16)7(2)14-15/h6,14,16H,3-5H2,1-2H3
• InChI Key： GKSFJOKSVQRZCM-UHFFFAOYSA-N
• SMILES： CCOC(=O)c1csc(n1)n2c(=O)c(c([nH]2)C)CCO

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 169-171°
• Boiling Point: 509.3±48.0 °C at 760 mmHg
• Flash Point: 261.8±29.6 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

Ethyl 2-4-(2-Hydroxyethyl)-3-Methyl-5-Oxo-2,5-Dihydro-1h-Pyrazol-1-Yl-1,3-Thiazole-4-Carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Ethyl 2-4-(2-Hydroxyethyl)-3-Methyl-5-Oxo-2,5-Dihydro-1h-Pyrazol-1-Yl-1,3-Thiazole-4-Carboxylate

Ethyl 2-4-(2-Hydroxyethyl)-3-Methyl-5-Oxo-2,5-Dihydro-1h-Pyrazol-1-Yl-1,3-Thiazole-4-Carboxylate (CAS No. 937604-28-9): A Comprehensive Overview

Ethyl 2-4-(2-Hydroxyethyl)-3-Methyl-5-Oxo-2,5-Dihydro-1h-Pyrazol-1-Yl-1,3-Thiazole-4-Carboxylate, identified by its CAS number 937604-28-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural complexity of this molecule, featuring a pyrazole-thiazole hybrid system, makes it a promising candidate for further investigation in drug discovery and development.

The< strong>Ethyl 2-4-(2-Hydroxyethyl)-3-Methyl-5-Oxo-2,5-Dihydro-1h-Pyrazol-1-Yl-1,3-Thiazole-4-Carboxylate molecule exhibits a unique arrangement of functional groups that contribute to its pharmacological properties. The presence of a hydroxyethyl group at the 2-position and a carboxylate ester at the 4-position of the thiazole ring introduces potential sites for interaction with biological targets. Additionally, the pyrazole moiety provides a scaffold that can be modified to enhance binding affinity and selectivity. These structural features make it an attractive subject for computational modeling and experimental validation.

Recent advancements in drug design have emphasized the importance of molecular diversity and polypharmacicity. The< strong>Ethyl 2-4-(2-Hydroxyethyl)-3-Methyl-5-Oxo-2,5-Dihydro-1h-Pyrazol-1-Yl-1,3-Thiazole-4-Carboxylate compound aligns well with these trends, as its dual heterocyclic system could potentially interact with multiple targets simultaneously. This property is particularly valuable in the treatment of complex diseases where multifactorial mechanisms are involved. Studies have shown that hybrid molecules often exhibit enhanced pharmacological activity due to their ability to engage with various biological pathways.

In the context of current research, the< strong>Ethyl 2-4-(2-Hydroxyethyl)-3-Methyl-5-Oxo-2,5-Dihydro-1h-Pyrazol-1-Yl-1,3-Thiazole-4-Carboxylate molecule has been investigated for its potential role in modulating inflammatory responses. Inflammatory processes are central to numerous pathological conditions, including chronic diseases and autoimmune disorders. The compound's ability to interact with key inflammatory mediators has been explored through in vitro assays, which have revealed promising results. These findings suggest that further development of this molecule could lead to novel therapeutic strategies for managing inflammation-related diseases.

The synthesis of< strong>Ethyl 2-4-(2-Hydroxyethyl)-3-Methyl-5-Oxo-2,5-Dihydro-1h-Pyrazol-1-Yl-1,3-Thiazole-4-Carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced synthetic techniques has enabled chemists to optimize yield and purity, making it feasible for large-scale production. The synthesis pathway also highlights the importance of protecting group strategies in ensuring regioselectivity and minimizing side reactions. These considerations are crucial in pharmaceutical chemistry, where the integrity of the final product is paramount.

Computational studies have played a pivotal role in understanding the pharmacokinetic properties of< strong>Ethyl 2-Hydroxyethyl)-3-Methyl--Oxo--Dihydro--Yl--Thiazole--Carboxylate. Molecular docking simulations have been used to predict binding interactions with potential biological targets such as enzymes and receptors. These simulations provide valuable insights into the compound's mechanism of action and help guide experimental design. Additionally, pharmacokinetic modeling has been employed to assess absorption, distribution, metabolism, and excretion (ADME) properties, which are critical for evaluating drug candidates.

The< strong>Ethyl 2-Hydroxyethyl)-3-Methyl--Oxo--Dihydro--Yl--Thiazole--Carboxylate compound has also been studied for its potential applications in anticancer therapy. Cancer is a complex disease characterized by uncontrolled cell growth and metastasis. The ability of this molecule to inhibit key enzymes involved in cancer cell proliferation has been demonstrated through cell-based assays. These studies have identified specific derivatives that exhibit enhanced cytotoxicity against cancer cell lines while maintaining low toxicity towards normal cells. This selective toxicity makes it an attractive candidate for further development as an anticancer agent.

The development of novel drug candidates requires rigorous testing to ensure safety and efficacy before clinical translation. Preclinical studies involving animal models have been conducted to evaluate the pharmacological effects of< strong>Ethyl 2-Hydroxyethyl)-3-Methyl--Oxo--Dihydro--Yl--Thiazole--Carboxylate. These studies have provided valuable data on its pharmacological profile and have helped identify potential adverse effects. The results from these preclinical trials are essential for determining whether this compound is suitable for human trials and eventual clinical use.

The future prospects for< strong>Ethyl 2-Hydroxyethyl)-3-Methyl--Oxo--Dihydro--Yl--Thiazole--Carboxylate are promising given its unique structural features and biological activities. Ongoing research aims to optimize its chemical structure further to enhance its therapeutic potential while minimizing side effects. Collaborative efforts between chemists, biologists, and clinicians will be crucial in translating laboratory findings into clinical applications. As our understanding of disease mechanisms continues to evolve, compounds like< strong>Ethyl 2-Hydroxyethyl)-3-Methyl--Oxo--Dihydro--Yl--Thiazole--Carboxylate will play an increasingly important role in modern medicine.